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Compound of Interest |

Compound Name: Phenol, 2-fluoro-3,6-diiodo-
CAS No.: 1806347-73-8
Cat. No.: B12093955
Get Quote
. J

CAS Number: 1806347-73-8 Molecular Formula: CeHsF2120 (Note: Structure is CeHsFI20, MW:
363.9 g/mol ) Class: Polyhalogenated Phenol / Aryl lodide Version: 1.0 (Current as of Feb
2026)

Executive Summary

2-Fluoro-3,6-diiodophenol is a specialized halogenated aromatic building block used primarily
in the synthesis of bioactive small molecules, proteolysis-targeting chimeras (PROTACSs), and
functionalized materials. Its structure—featuring a phenolic hydroxyl group flanked by an ortho-
fluorine and an ortho-iodine, with a meta-iodine—imparts unique electronic properties and
reactivity profiles.

However, this structural complexity introduces significant safety risks. Like many
polyhalogenated phenols, it exhibits enhanced acidity (lowered pKa relative to phenol) and
lipophilicity, facilitating rapid dermal absorption and potential systemic toxicity. Furthermore, the
carbon-iodine bonds render the compound sensitive to photolytic deiodination, requiring strict
light-exclusion protocols to maintain purity and prevent the formation of toxic radical species.
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This guide synthesizes rigorous safety engineering with practical laboratory workflows to
ensure zero-incident handling.

Physicochemical Profile & Hazard Identification
The Mechanistic Basis of Toxicity

To handle this compound safely, one must understand why it is hazardous.

» Acidity & Corrosivity: The electron-withdrawing nature of the fluorine (inductive effect) and
iodine atoms stabilizes the phenoxide anion. This lowers the pKa significantly below that of
unsubstituted phenol (pKa ~10), likely into the 6.0—-7.5 range. Consequently, it acts as a
corrosive acid to mucous membranes and skin.

 Lipophilicity & Dermal Penetration: The presence of two large iodine atoms increases the
partition coefficient (LogP). This allows the molecule to penetrate the lipid bilayer of the skin
rapidly, carrying the toxic phenolic core into the bloodstream.

o Photolytic Instability: Aryl iodides have weak C—I bond dissociation energies (~65 kcal/mol).
Exposure to UV or broad-spectrum light can cleave these bonds, generating iodine radicals (

) and aryl radicals, which are highly reactive and can initiate uncontrolled side reactions or
degradation.

GHS Classification (Derived)

While specific SDS data may vary by vendor, the following classification is standard for this
structural class:

Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Toxic/Harmful).

Skin Corrosion/Irritation: Category 1B or 2 (Causes severe burns/irritation).

Serious Eye Damage: Category 1.[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2]

Key Physical Properties
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Property Value | Description Operational Implication
) ) Risk of dust inhalation; weigh
State Solid (Crystalline powder) ) ] _
in closed interactions.
) ) Darkening indicates oxidation
Color Off-white to pale yellow/pink o )
or iodine liberation.
Use compatible solvent-
Solubility DMSO, Methanol, DCM resistant gloves (e.g.,
Nitrile/Neoprene).
. . i Store in amber vials; wrap
Light Sensitivity High

reaction vessels in foil.

Engineering Controls & Personal Protective
Equipment (PPE)
The "Barrier" Strategy

Reliance on PPE alone is a failure of safety design. The primary defense must be engineering
controls.

» Primary Containment: All weighing and transfer operations must occur within a certified
chemical fume hood operating at a face velocity of 80-100 fpm.

 Static Control: Use an ionizing bar or anti-static gun during weighing. Dry, halogenated
powders are prone to static charge, which can cause "fly-out" and aerosolization.

PPE Matrix
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Protection Zone

Requirement

Rationale

Hand (Inner)

Nitrile (4 mil)

Standard barrier.

Hand (Outer)

Neoprene or Butyl Rubber (=5

mil)

Phenols penetrate nitrile over
time. Neoprene offers superior
resistance to phenolic

permeation.

Chemical Goggles + Face

Safety glasses are insufficient

Eye/Face ] against corrosive solids that
Shield ]
can sublime or dust.
Bod Lab Coat (Poly/Cotton) + Prevent fabric saturation in
ody

Chemical Apron

case of spill.

Operational Protocols

Storage & Stability

Protocol:

Container: Amber glass vial with a PTFE-lined screw cap.

Safe Weighing Workflow

This self-validating workflow ensures containment of the potent solid.

Environment: Store at 2—8°C (refrigerated) to retard oxidative darkening.
Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if the seal is broken.

Segregation: Keep away from strong oxidizers and strong bases.
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Start: Weighing Request

Verify PPE:
Double Gloves (Nitrile/Neoprene)
Goggles + Face Shield

:

Prep Fume Hood:
Clear Decks, Verify Flow
Place Balance Inside

Transfer Solid:
Use Anti-Static Gun
Weigh into Tared Vial

Seal Container:
Cap Tightly immediately

Decontamination:
Wipe Balance & Hood
Dispose Wipes as Haz Waste

Process Complete

Click to download full resolution via product page

Figure 1: Safe weighing workflow for 2-fluoro-3,6-diiodophenol, emphasizing containment and
immediate sealing to prevent exposure and degradation.

Reaction Setup (Light Exclusion)

When using this compound in synthesis (e.g., Suzuki-Miyaura coupling or SNAr):
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o Wrap the reaction flask in aluminum foil immediately after adding the reagent.

« If the reaction requires light (photoredox), ensure the specific wavelength does not overlap
with the C—I absorption band unless intended.

Emergency Response: The PEG 400 Protocol

CRITICAL WARNING: Water alone is inefficient at removing phenols from the skin due to their
lipophilicity. Water can bead up or spread the phenol without solubilizing it effectively.

The Gold Standard: Polyethylene Glycol (PEG) 300 or 400. PEG acts as a solvent that
solubilizes the phenol, pulling it out of the skin layers.

Exposure Response Algorithm

Skin Exposure Detected

IMMEDIATE ACTION:
Do NOT scrub.

PEG Available (Preferred) \ PEG Unavailable

Apply PEG 300/400 Flush with Water
(Swab liberally for 15-30 mins) (Only if PEG unavailable)

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Emergency response decision tree. The application of PEG 300/400 is the critical
intervention for phenol-class exposures.

Spill Management
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o Evacuate the immediate area if dust is airborne.
e Don PPE: Full face respirator + Butyl gloves.

o Neutralize: Do not use water initially. Cover spill with a 1:1 mixture of soda ash and clay cat
litter (or commercial phenol spill kit).

o Collect: Scoop into a hazardous waste container labeled "Toxic - Halogenated Phenol
Debris."

o Clean: Wash the surface with soap and water after bulk removal.
Waste Disposal
o Classification: This compound must be treated as Halogenated Organic Waste.

o Segregation: Do NOT mix with non-halogenated solvents (acetone/ethanol) if your facility
separates them, as the high iodine content can interfere with certain incineration protocols.

o Labeling: Clearly mark as "Contains lodinated Phenol - Contact Hazard."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diiodophenol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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